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Compound of Interest

Compound Name: Ablacton

Cat. No.: B1205950

Extensive searches for "Ablacton” in the context of cell culture experimental protocols,
signaling pathways, and related biological data did not yield any specific, publicly available
scientific information. The term "Ablacton” does not appear in scientific literature databases as
a compound, experimental protocol, or signaling pathway related to cell culture.

One publicly available chemical database, PubChem, lists a substance named "Ablacton".[1]
However, this entry describes a mixture of steroidal compounds and provides no information on
its biological activity or use in cell culture experiments.[1]

It is possible that "Ablacton" is a novel or proprietary compound, an internal project name, or a
misspelling of another agent. For instance, the term could be a typographical error for
"Aldactone," the brand name for spironolactone, a medication that acts as an aldosterone
antagonist.[2][3] Spironolactone's mechanism of action involves blocking mineralocorticoid
receptors and to a lesser extent, androgen receptors.[4][5]

Another possibility is a misspelling of "Alantolactone,” a natural compound that has been
studied in cancer cell lines.[6] Research on Alantolactone has investigated its effects on
signaling pathways such as the Nrf2 and STAT3 pathways in cancer cells.[6][7]

Without further clarification or a correct identification of the substance or protocol in question, it
is not possible to provide detailed application notes, experimental protocols, or data tables as
requested. Researchers, scientists, and drug development professionals seeking information
on a specific experimental agent should ensure the correct nomenclature and consult internal
documentation or proprietary databases if the agent is not in the public domain.
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For general cell culture techniques and protocols, numerous resources are available from
scientific literature and commercial suppliers. These resources provide detailed methodologies
for various cell culture procedures, including cell maintenance, proliferation assays, apoptosis
detection, and protein analysis.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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